Cas no 827574-77-6 (Benzene, 1-[(4-methoxyphenyl)ethynyl]-3-methyl-)

• Product Name: Benzene, 1-[(4-methoxyphenyl)ethynyl]-3-methyl-
• CAS No: 827574-77-6
• MF: C₁₆H₁₄O
• MW: 222.281764507294
• CID: 684082
• PubChem ID: 12158024
• Update Time: 2025-04-19

Benzene, 1-[(4-methoxyphenyl)ethynyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(4-methoxyphenyl)ethynyl]-3-methyl-
• 1-methoxy-4-[2-(3-methylphenyl)ethynyl]benzene
• INDEX NAME NOT YET ASSIGNED
• 1-[(4-Methoxyphenyl)ethynyl]-3-methylbenzene
• 1-((4-methoxyphenyl)ethynyl)-3-methylbenzene
• DTXSID70478797
• 827574-77-6

• Inchi： 1S/C16H14O/c1-13-4-3-5-15(12-13)7-6-14-8-10-16(17-2)11-9-14/h3-5,8-12H,1-2H3
• InChI Key： QMLXATQAEVBXTM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#CC2=CC=CC(C)=C2)=CC=1

Computed Properties

• Exact Mass: 222.104465066g/mol
• Monoisotopic Mass: 222.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų